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Compound of Interest

Compound Name: AS2541019

CAS No.: 2098906-98-8

Cat. No.: B605611

Get Quote

Status: Senior Application Scientist Verified Last Updated: February 9, 2026 Compound Class:

Selective, CNS-Penetrant P2X7 Receptor Antagonist

Executive Summary & Compound Profile
AS2541019 (also known in literature as JNJ-54175446) is a high-affinity, selective, and orally

bioavailable antagonist of the P2X7 receptor. Unlike earlier generations of P2X7 antagonists

(e.g., Brilliant Blue G), AS2541019 is designed to cross the blood-brain barrier (BBB), making it

a critical tool for studying neuroinflammation, major depressive disorder (MDD), and epilepsy.
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Parameter Value / Description

Target
P2X7 Receptor (Homotrimeric ATP-gated cation

channel)

Mechanism
Allosteric antagonism; prevents pore formation

and cation flux

Human P2X7 Potency pIC50: ~8.46 (approx. 3.5 nM) [1, 3]

Rat P2X7 Potency pIC50: ~8.81 (approx. 1.5 nM) [3]

Brain Penetration
High (CSF concentrations track plasma levels)

[2]

Solubility Low in water; High in DMSO

Reconstitution & Handling (The Foundation)
Issue: "My compound precipitated upon addition to the media." Diagnosis: AS2541019 is highly

hydrophobic. Direct addition to aqueous buffers (PBS, media) without an intermediate solvent

will cause immediate precipitation, leading to erratic IC50 data.

Standard Protocol: Stock Preparation
Solvent: Dissolve pure powder in 100% DMSO (Dimethyl sulfoxide).

Target Stock Concentration: 10 mM or 20 mM.

Vortex: Vortex vigorously for 30–60 seconds. If particles persist, sonicate in a water bath

for 5 minutes at room temperature.

Storage: Aliquot into single-use vials (brown glass or amber tubes to protect from light).

Temp: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Avoid: Repeated freeze-thaw cycles.

Working Solution (Assay Day)
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Serial Dilution: Perform all serial dilutions in 100% DMSO first.

Intermediate Step: Dilute the DMSO stock 1:100 into the assay buffer immediately before

adding to cells.

Example: 10 mM stock

100 µM in Buffer (1% DMSO).

Final Concentration: Add this intermediate to your cell wells to achieve the final

pharmacologic concentration (e.g., 10 nM) and a final DMSO concentration of

0.1%.

In Vitro Functional Assays: P2X7 Inhibition
Context: The P2X7 receptor requires high concentrations of ATP (mM range) to activate the

large-pore formation mode, which allows dye uptake (e.g., YO-PRO-1). AS2541019 prevents

this pore opening.
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Caption: AS2541019 acts as an allosteric antagonist, preventing the ATP-induced pore dilation

required for NLRP3 activation and dye uptake.

Protocol: YO-PRO-1 Dye Uptake Assay
Objective: Validate AS2541019 potency (IC50).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b605611/docs?utm_src=pdf-body#technical-support-center-as2541019-jnj-54175446-experimental-guide
https://www.benchchem.com/product/b605611/docs?utm_src=pdf-body-img#technical-support-center-as2541019-jnj-54175446-experimental-guide
https://www.benchchem.com/product/b605611/docs?utm_src=pdf-body#technical-support-center-as2541019-jnj-54175446-experimental-guide
https://www.benchchem.com/product/b605611/docs?utm_src=pdf-body#technical-support-center-as2541019-jnj-54175446-experimental-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Seeding: Use HEK293-hP2X7 or primed Microglia (e.g., BV-2). Seed at 50,000 cells/well

in a black-walled 96-well plate.

Pre-incubation (Critical):

Remove culture media. Wash with Low-Divalent Assay Buffer (PBS + 0.1% Glucose, no

Mg2+/Ca2+). Note: Mg2+ inhibits P2X7 naturally.

Add AS2541019 (varying concentrations) in Assay Buffer.

Incubate for 30 minutes at 37°C.

Activation:

Add YO-PRO-1 dye (final 1-2 µM).

Add Agonist: BzATP (more potent, use ~100-300 µM) or ATP (requires 3-5 mM).

Readout: Measure fluorescence (Ex 485 / Em 530) every 2 minutes for 30 minutes.

Troubleshooting FAQ: In Vitro
Q: I see no inhibition, even at 1 µM.

A1 (Agonist Overload): Are you using >5 mM ATP? P2X7 antagonists can be competitive or

allosteric. If you saturate the receptor with massive ATP concentrations, you may shift the

IC50 rightward. Titrate your agonist to its EC80.

A2 (Buffer Composition): Did you include Magnesium (Mg2+) in your buffer? Mg2+ is a

natural P2X7 blocker. If your background signal is low, your "control" wells might not be

activating, making inhibition impossible to detect. Use Mg2+-free buffer.

Q: My background fluorescence is too high.

A: P2X7 is sensitive to shear stress. Washes must be gentle. Damaged cells take up YO-

PRO-1 non-specifically. Centrifuge plates at 500xg for 1 min before reading to settle debris.
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Context: AS2541019 is orally bioavailable. Unlike many chemical probes, it is designed for

systemic distribution and CNS entry.

Formulation Strategy
Vehicle: AS2541019 is not water-soluble.[1] Do not use Saline/PBS alone.

Recommended Vehicle: 0.5% (w/v) Methylcellulose (400 cP) + 0.1% Tween 80 in distilled

water.

Preparation:

Weigh AS2541019 powder.

Add a small volume of Tween 80 and triturate to form a paste.

Slowly add the 0.5% Methylcellulose solution while stirring/vortexing to create a uniform

suspension.

Note: It will not be a clear solution. It is a suspension. Shake well before gavage.

Dosing Parameters
Route: Oral Gavage (PO).

Effective Dose Range (Rodent): 10 mg/kg to 30 mg/kg [2, 4].

Pharmacokinetics:

Tmax: ~1–2 hours.

Half-life: Moderate (allows QD or BID dosing).

Brain Penetration: Excellent. Expect CSF levels to be ~15-20% of unbound plasma levels,

which is sufficient for target engagement given the nanomolar potency [2].
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Problem Encountered

Precipitation in Media? No Inhibition (In Vitro) No Effect (In Vivo)

Check Stock Solvent.
Must be 100% DMSO.

Yes

Check Agonist Conc.
Is ATP > 5mM?

Check Vehicle.
Use 0.5% Methylcellulose

(Suspension).

Dilute DMSO stock
into buffer immediately

before use.

Pre-incubation time?
Must be >20 mins.

Check Species Strain.
C57BL/6 mice have

lower P2X7 function?
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Caption: Diagnostic flowchart for resolving common stability and efficacy issues with

AS2541019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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